Cas no 2711-55-9 (2-[4-(Trifluoromethyl)phenyl]cyclopropan-1-amine hydrochloride)

• Product Name: 2-[4-(Trifluoromethyl)phenyl]cyclopropan-1-amine hydrochloride
• CAS No: 2711-55-9
• MF: C₁₀H₁₁ClF₃N
• MW: 237.649252176285
• CID: 5039466
• PubChem ID: 50988678
• Update Time: 2026-02-28

2-[4-(Trifluoromethyl)phenyl]cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[4-(trifluoromethyl)phenyl]cyclopropan-1-amine hydrochloride
• 2-(4-(Trifluoromethyl)phenyl)cyclopropanamine hydrochloride
• NE60624
• Z1493030562
• 2-(4-(Trifluoromethyl)phenyl)cyclopropanamine HCl
• SCHEMBL15091771
• AT23833
• BS-46413
• MFCD18380751
• 2-[4-(trifluoromethyl)phenyl]cyclopropan-1-amine;hydrochloride
• 2-(4-(Trifluoromethyl)phenyl)cyclopropanaminehydrochloride
• CS-0161632
• 2711-55-9
• EN300-73521
• AKOS026744258
• 2-[4-(Trifluoromethyl)phenyl]cyclopropan-1-amine hydrochloride

• Inchi： 1S/C10H10F3N.ClH/c11-10(12,13)7-3-1-6(2-4-7)8-5-9(8)14;/h1-4,8-9H,5,14H2;1H
• InChI Key： ZUMKIWBUIXZLJW-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC(=CC=1)C1CC1N)(F)F

Computed Properties

• Exact Mass: 237.0532115g/mol
• Monoisotopic Mass: 237.0532115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-[4-(Trifluoromethyl)phenyl]cyclopropan-1-amine hydrochloride

Introduction to 2-[4-(Trifluoromethyl)phenyl]cyclopropan-1-amine hydrochloride (CAS No. 2711-55-9)

2-[4-(Trifluoromethyl)phenyl]cyclopropan-1-amine hydrochloride, identified by its CAS number 2711-55-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an aromatic system, modified by a trifluoromethyl group and an amine functionalities. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development.

The structural motif of 2-[4-(Trifluoromethyl)phenyl]cyclopropan-1-amine hydrochloride incorporates several key features that contribute to its unique chemical and pharmacological properties. The cyclopropane ring is known for its strain and rigidity, which can influence the conformational flexibility of the molecule. This rigidity often translates into enhanced binding affinity to biological targets, a property highly sought after in drug design. Additionally, the presence of the trifluoromethyl group at the para position of the phenyl ring introduces lipophilicity and metabolic stability, which are critical factors in improving pharmacokinetic profiles.

The amine functionality in 2-[4-(Trifluoromethyl)phenyl]cyclopropan-1-amine hydrochloride provides a site for further derivatization, enabling the synthesis of more complex molecules with tailored biological activities. This versatility makes it a valuable building block in medicinal chemistry. The hydrochloride salt form not only improves solubility but also ensures consistent purity, which is essential for preclinical and clinical studies.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of cyclopropane-containing compounds as scaffolds for drug discovery. Studies have demonstrated that these motifs can effectively modulate enzyme activity and receptor binding. For instance, derivatives of 2-[4-(Trifluoromethyl)phenyl]cyclopropan-1-amine hydrochloride have shown promise in inhibiting targets associated with inflammatory diseases and cancer. The trifluoromethyl group, in particular, has been shown to enhance binding interactions by increasing lipophilicity and reducing metabolic degradation.

In the realm of oncology research, 2-[4-(Trifluoromethyl)phenyl]cyclopropan-1-amine hydrochloride has been investigated for its potential as an anticancer agent. Preclinical studies suggest that compounds with similar structural features can disrupt key signaling pathways involved in tumor growth and progression. The cyclopropane ring's ability to induce conformational constraints on the binding site may facilitate tighter interactions with target proteins, such as kinases and transcription factors. Additionally, the electron-withdrawing nature of the trifluoromethyl group can modulate electronic properties, influencing receptor affinity and selectivity.

The amine moiety also opens possibilities for further functionalization to explore different therapeutic modalities. For example, coupling with heterocyclic rings or other pharmacophores can lead to novel compounds with enhanced efficacy or reduced side effects. The hydrochloride salt form ensures that these derivatives maintain high purity and stability throughout synthetic processes.

Another area where 2-[4-(Trifluoromethyl)phenyl]cyclopropan-1-amine hydrochloride shows promise is in neurodegenerative disease research. Emerging evidence suggests that modifications to aromatic rings with electron-withdrawing groups can interact with central nervous system (CNS) receptors involved in conditions such as Alzheimer's disease and Parkinson's disease. The rigidity imparted by the cyclopropane ring may help stabilize these interactions, potentially leading to more effective therapeutic agents.

The synthesis of 2-[4-(Trifluoromethyl)phenyl]cyclopropan-1-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to optimize production processes. These methods not only improve efficiency but also allow for scalable manufacturing suitable for industrial applications.

In conclusion, 2-[4-(Trifluoromethyl)phenyl]cyclopropan-1-amine hydrochloride (CAS No. 2711-55-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its potential as a scaffold for drug development spans multiple therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. Ongoing research continues to uncover new ways to leverage this compound's properties for creating next-generation therapeutics that address unmet medical needs.